Cas no 1117693-61-4 (Tert-Butyl (2-amino-3-methylbutyl)carbamate)

Tert-Butyl (2-amino-3-methylbutyl)carbamate is a protected amine derivative commonly used in organic synthesis and pharmaceutical research. Its key advantage lies in the tert-butoxycarbonyl (Boc) protecting group, which stabilizes the primary amine functionality while allowing selective deprotection under mild acidic conditions. The branched alkyl chain enhances steric control in peptide coupling and other reactions, improving selectivity. This compound is particularly valuable in the synthesis of modified peptides and chiral intermediates due to its structural rigidity and compatibility with standard coupling reagents. Its stability under basic conditions further facilitates sequential transformations, making it a versatile building block in complex molecular architectures.
Tert-Butyl (2-amino-3-methylbutyl)carbamate structure
1117693-61-4 structure
Product Name:Tert-Butyl (2-amino-3-methylbutyl)carbamate
CAS No:1117693-61-4
MF:C10H22N2O2
MW:202.293882846832
CID:2132097
Update Time:2025-05-27

Tert-Butyl (2-amino-3-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (2-Amino-3-methylbutyl)carbamic acid tert-butyl ester
    • tert-Butyl (2-amino-3-methylbutyl)carbamate
    • (S)-tert-Butyl (2-amino-3-methylbutyl)carbamate
    • YWAMFTBALAAREO-UHFFFAOYSA-N
    • N-Boc-(2-amino-3-methylbutyl)amine
    • tert-butyl N-(2-amino-3-methylbutyl)carbamate
    • tert-butyl N-(2-amino-3-methyl-butyl)carbamate
    • Tert-Butyl (2-amino-3-methylbutyl)carbamate
    • Inchi: 1S/C10H22N2O2/c1-7(2)8(11)6-12-9(13)14-10(3,4)5/h7-8H,6,11H2,1-5H3,(H,12,13)
    • InChI Key: YWAMFTBALAAREO-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C(C)C)N)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 185
  • Topological Polar Surface Area: 64.4

Tert-Butyl (2-amino-3-methylbutyl)carbamate Pricemore >>

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